Cas no 386-72-1 (2-Nitro-3-(trifluoromethyl)phenol)

2-Nitro-3-(trifluoromethyl)phenol is a fluorinated aromatic compound featuring both nitro and trifluoromethyl functional groups on a phenol backbone. Its unique structure imparts distinct electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and specialty materials. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its applications extend to ligand design and catalysis, where its functional groups enable precise modulation of molecular interactions. High purity grades are available for research and industrial use.
2-Nitro-3-(trifluoromethyl)phenol structure
386-72-1 structure
Product Name:2-Nitro-3-(trifluoromethyl)phenol
CAS No:386-72-1
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD08282784
CID:1016707
PubChem ID:23423079
Update Time:2025-10-28

2-Nitro-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-3-(trifluoromethyl)phenol
    • alpha,alpha,alpha-trifluoro-2-nitro-m-cresol
    • J-510153
    • 3-Hydroxy-2-nitrobenzotrifluoride
    • MFCD08282784
    • EN300-731678
    • Phenol, 2-nitro-3-(trifluoromethyl)-
    • tri-fluoromethyl nitrophenol
    • DB-069712
    • CL9252
    • A824229
    • 2-Nitro-3-(trifluoromethyl)phenol, 2-Hydroxy-6-(trifluoromethyl)nitrobenzene
    • BF-0762
    • DTXSID80633875
    • CS-0102032
    • AKOS015833490
    • SCHEMBL2792217
    • Z1269241963
    • 386-72-1
    • MDL: MFCD08282784
    • Inchi: 1S/C7H4F3NO3/c8-7(9,10)4-2-1-3-5(12)6(4)11(13)14/h1-3,12H
    • InChI Key: KLWSGZHZNIOCPO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1[N+](=O)[O-])O)(F)F

Computed Properties

  • Exact Mass: 207.01400
  • Monoisotopic Mass: 207.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.05000
  • LogP: 2.84240

2-Nitro-3-(trifluoromethyl)phenol Security Information

  • HazardClass:IRRITANT

2-Nitro-3-(trifluoromethyl)phenol Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Nitro-3-(trifluoromethyl)phenol Pricemore >>

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abcr
AB303847-250 mg
2-Nitro-3-(trifluoromethyl)phenol, 95%; .
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€113.20 2023-04-26

2-Nitro-3-(trifluoromethyl)phenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  Potassium tert-butoxide Solvents: Ammonia
Reference
Hydroxylation of Nitroarenes with Alkyl Hydroperoxide Anions via Vicarious Nucleophilic Substitution of Hydrogen
Makosza, Mieczyslaw; et al, Journal of Organic Chemistry, 1998, 63(13), 4199-4208

2-Nitro-3-(trifluoromethyl)phenol Raw materials

2-Nitro-3-(trifluoromethyl)phenol Preparation Products

2-Nitro-3-(trifluoromethyl)phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:386-72-1)2-Nitro-3-(trifluoromethyl)phenol
Order Number:A824229
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):184.0
Email:sales@amadischem.com

Additional information on 2-Nitro-3-(trifluoromethyl)phenol

Introduction to 2-Nitro-3-(Trifluoromethyl)Phenol (CAS No: 386-72-1)

2-Nitro-3-(trifluoromethyl)phenol (CAS No: 386-72-1) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a nitro group (-NO₂) attached to the second position of a phenol ring and a trifluoromethyl group (-CF₃) at the third position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The phenol moiety in 2-nitro-3-(trifluoromethyl)phenol serves as a versatile platform for further chemical modifications. The presence of the nitro group introduces strong electron-withdrawing effects, which significantly influence the electronic properties of the aromatic ring. This makes the compound highly reactive under certain conditions, enabling its use in synthesis reactions such as nucleophilic aromatic substitution and electrophilic aromatic substitution.

Recent studies have highlighted the potential of 2-nitro-3-(trifluoromethyl)phenol in drug design and development. Its structure allows for the creation of bioisosteric replacements, which can enhance drug efficacy and reduce toxicity. For instance, researchers have explored its role in designing inhibitors for protein kinases, a class of enzymes implicated in various diseases including cancer.

The trifluoromethyl group in this compound contributes to its stability and lipophilicity, which are critical properties for drug candidates. This group also enhances the molecule's ability to penetrate biological membranes, improving bioavailability. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-nitro-3-(trifluoromethyl)phenol, providing valuable insights into its potential therapeutic applications.

In terms of synthesis, 2-nitro-3-(trifluoromethyl)phenol can be prepared through various methods, including nitration of trifluoromethyl-substituted phenols and subsequent purification steps. The choice of synthesis method depends on the desired purity and scale of production. Recent research has focused on developing more efficient and environmentally friendly synthesis routes, such as using microwave-assisted synthesis or catalytic systems to minimize waste and energy consumption.

The physical properties of 2-nitro-3-(trifluoromethyl)phenol include a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it easier to handle in laboratory settings.

From an environmental perspective, understanding the fate and transport of 2-nitro-3-(trifluoromethyl)phenol in natural systems is crucial. Studies have shown that this compound undergoes biodegradation under specific microbial conditions, though its persistence in certain environments remains a topic of ongoing research.

In conclusion, 2-nitro-3-(trifluoromethyl)phenol (CAS No: 386-72-1) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:386-72-1)2-Nitro-3-(trifluoromethyl)phenol
A824229
Purity:99%
Quantity:5g
Price ($):184.0
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